1-ethyl-1H-indole-2,3-dione 3-(1,3-benzothiazol-2-ylhydrazone)

• IUPAC Name: 3-(1,3-benzothiazol-2-yldiazenyl)-1-ethylindol-2-ol
• InChI: InChI=1S/C17H14N4OS/c1-2-21-13-9-5-3-7-11(13)15(16(21)22)19-20-17-18-12-8-4-6-10-14(12)23-17/h3-10,22H,2H2,1H3
• InChI Key: BXIDMPLIAFPIME-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C(=C1O)N=NC3=NC4=CC=CC=C4S3
• Molecular Formula: C17H14N4OS
• Molecular Weight: 322.4 g/mol

Description

1-ethyl-1H-indole-2,3-dione 3-(1,3-benzothiazol-2-ylhydrazone) is a synthetic compound that has been extensively studied for its potential applications in scientific research. The compound is commonly referred to as EBIO, and it is a potent activator of the potassium channel, KCNQ. The activation of this channel has been shown to have a variety of physiological effects, including the regulation of neuronal excitability, smooth muscle tone, and insulin secretion. In

Mechanism of Action

EBIO activates the KCNQ potassium channel by binding to a specific site on the channel protein. This binding causes a conformational change in the protein, which leads to the opening of the channel and the efflux of potassium ions from the cell. This efflux of potassium ions hyperpolarizes the cell membrane, which reduces the excitability of the cell.
Biochemical and Physiological Effects:
The activation of the KCNQ potassium channel by EBIO has a variety of biochemical and physiological effects. These effects include the regulation of neuronal excitability, smooth muscle tone, and insulin secretion. EBIO has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

EBIO has several advantages for lab experiments. It is a potent and selective activator of the KCNQ potassium channel, which makes it an ideal tool for studying the physiological effects of channel activation. EBIO is also relatively easy to synthesize and purify, which makes it readily available for use in experiments. However, one limitation of EBIO is that it can be toxic at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for the study of EBIO. One area of interest is the development of new analogs of EBIO that have improved potency and selectivity for the KCNQ potassium channel. Another area of interest is the study of the effects of EBIO on other ion channels and receptors, which could lead to the development of new therapeutic agents for a variety of diseases. Finally, the study of the anti-inflammatory and anti-cancer properties of EBIO could lead to the development of new treatments for these diseases.

Scientific Research Applications

EBIO has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its effects on the KCNQ potassium channel. The activation of this channel has been shown to have a variety of physiological effects, including the regulation of neuronal excitability, smooth muscle tone, and insulin secretion. EBIO has also been shown to have anti-inflammatory and anti-cancer properties, making it a potential therapeutic agent for a variety of diseases.